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Introduction

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the standardized testing of light and wash fastness for the dye

C.I. 671205. Colorfastness is a critical property of dyed textiles, indicating the resistance of the

color to fading or running under various conditions.[1][2] Light fastness measures the

resistance to fading when exposed to light[3][4], while wash fastness assesses the color's

durability to laundering.[1][5][6] Adherence to standardized protocols is crucial for ensuring the

accuracy, reliability, and comparability of test results.[7][8] The following sections detail the

principles, apparatus, and procedures for conducting these tests in accordance with

internationally recognized standards.

While specific fastness data for C.I. 671205 is not publicly available, the protocols outlined

below provide the standardized methodology to generate such data.

Data Presentation
The following tables are templates for summarizing the quantitative data obtained from the light

and wash fastness tests for C.I. 671205.

Table 1: Light Fastness Assessment of C.I. 671205
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Sample ID
Exposure Time
(hours)

Blue Wool
Scale Rating

Grey Scale for
Color Change
Rating

Observations

C.I. 671205 on

[Substrate 1]

C.I. 671205 on

[Substrate 2]

Control

[Substrate 1]

Control

[Substrate 2]

Table 2: Wash Fastness Assessment of C.I. 671205

Sample ID Test Method
Grey Scale for
Color Change
Rating

Grey Scale for
Staining Rating
(Multifiber Fabric)

Acetate

Cotton

Nylon

Polyester

Acrylic

Wool

C.I. 671205 on

[Substrate 1]
ISO 105-C06 (A2S)

C.I. 671205 on

[Substrate 2]
ISO 105-C06 (C2S)
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Light Fastness Testing (Adapted from ISO 105-B02)
This protocol describes a method for determining the resistance of the color of textiles to the

action of an artificial light source representative of natural daylight (D65), using a Xenon arc

fading lamp.[9][10][11]

1. Principle

A test specimen is exposed to artificial light under controlled conditions, alongside a set of blue

wool references.[9][10][11] The light fastness is assessed by comparing the change in color of

the specimen with that of the reference materials.[9][10]

2. Apparatus and Materials

Xenon Arc Lamp Apparatus: Capable of exposing specimens to a light source with a spectral

distribution similar to natural daylight, filtered through window glass.[12][13][14] The

apparatus must have controlled temperature and humidity.

Blue Wool References: A set of eight standardized blue wool fabrics, ranging from 1 (very

low light fastness) to 8 (very high light fastness).[9][10][13]

Grey Scale for Assessing Change in Colour: A standardized scale with nine pairs of grey

chips, ranging from grade 5 (no change) to grade 1 (a large change), used to visually assess

the change in color.[13]

Specimen Holders: To mount the test specimens and blue wool references.

Masking Material: Opaque material to cover a portion of the specimens and references for

comparison.

3. Test Specimen Preparation

Cut a specimen of the textile dyed with C.I. 671205 to the dimensions required by the

specimen holder of the Xenon arc apparatus.

If the material is a fabric, the specimen should be taken from an area representative of the

bulk material.
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For multicolored or printed fabrics, ensure the sample is large enough to include all colors.[3]

4. Procedure

Mount the test specimen and a set of blue wool references (e.g., references 1 to 8) in the

specimen holders.[13]

Cover a portion of both the specimen and the blue wool references with the opaque masks.

Place the holders in the Xenon arc apparatus.

Expose the specimens and references to the light source under the specified conditions of

temperature and humidity as outlined in ISO 105-B02.

Periodically inspect the specimens and blue wool references for fading.

The exposure is complete when the contrast between the exposed and unexposed parts of

the specimen is equal to a specific grade on the Grey Scale for Color Change (e.g., grade 4).

[13]

Alternatively, the test can be terminated when a specific blue wool reference shows a color

change corresponding to a particular Grey Scale rating.

5. Evaluation

Remove the specimens and references from the apparatus.

Allow them to condition in a standard atmosphere for at least 4 hours.

Visually assess the change in color of the test specimen by comparing the exposed and

unexposed portions using the Grey Scale for Assessing Change in Colour under

standardized lighting conditions.

The light fastness rating of the specimen is the number of the blue wool reference that

shows a similar change in color.[13]

Wash Fastness Testing (Adapted from ISO 105-C06)
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This protocol is intended for determining the resistance of the color of textiles to domestic or

commercial laundering procedures.[2]

1. Principle

A specimen of the textile, in contact with a multifiber adjacent fabric, is mechanically agitated in

a detergent solution under specified conditions of time and temperature.[5][6][15] The change

in color of the specimen and the staining of the adjacent fabric are assessed using grey scales.

[5][6]

2. Apparatus and Materials

Laundering Machine (e.g., Launder-Ometer, Rotawash): A thermostatically controlled water

bath with a rotating shaft supporting stainless steel containers.[16][17][18]

Stainless Steel Balls: To provide abrasive action.[6][16]

Multifiber Adjacent Fabric: A fabric strip containing bands of different fibers (e.g., acetate,

cotton, nylon, polyester, acrylic, wool).

ECE 'B' Phosphate Reference Detergent (without optical brightener).[16]

Sodium Perborate Tetrahydrate.[16]

Grey Scale for Assessing Change in Colour.

Grey Scale for Assessing Staining.

Sewing Machine or Staples: To attach the specimen to the multifiber fabric.

3. Test Specimen Preparation

Cut a specimen of the textile dyed with C.I. 671205 to a standard size, typically 100 mm x 40

mm.[5][16]

Place the specimen on the face of a piece of multifiber adjacent fabric of the same

dimensions.
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Sew or staple the two pieces together along one of the shorter edges.[5][6]

4. Procedure

The following procedure is for test A2S from ISO 105-C06, which is a common standard test.

Prepare the washing solution by dissolving 4 g/L of ECE detergent and 1 g/L of sodium

perborate in grade 3 water.[5][6]

Preheat the water bath of the laundering machine to the test temperature of 40°C.[6][15]

For each test specimen, place it in a stainless steel container.

Add 10 stainless steel balls to the container.[5][15]

Add 150 mL of the preheated washing solution to the container.[5][15]

Close the containers, place them in the laundering machine, and run the machine for 30

minutes at 40°C.[6]

After the cycle is complete, remove the specimens from the containers.

Rinse the specimens twice in cold grade 3 water and then in running cold water.[16]

Squeeze out the excess water.

Open the stitching on all sides except for one of the shorter sides.

Dry the specimens by hanging them in the air at a temperature not exceeding 60°C.[16][17]

5. Evaluation

Allow the dried specimens to condition in a standard atmosphere.

Assess the change in color of the test specimen by comparing the treated specimen with an

untreated original sample using the Grey Scale for Assessing Change in Colour.

Assess the degree of staining on each of the fiber strips of the multifiber adjacent fabric

using the Grey Scale for Assessing Staining.
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Caption: Experimental workflow for light fastness testing.
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Caption: Experimental workflow for wash fastness testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b157447#standardized-testing-of-light-and-wash-
fastness-for-c-i-671205]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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